1-(5-Bromo-2-fluoro-3-hydroxyphenyl)ethan-1-one
Overview
Description
1-(5-Bromo-2-fluoro-3-hydroxyphenyl)ethan-1-one is a chemical compound with the molecular formula C8H6BrFO2 . It is an important pharmaceutical intermediate .
Synthesis Analysis
The synthesis of similar compounds typically involves diazotization of an amino derivative, followed by hydrolysis of the obtained diazonium salt . Another method involves the reaction of an aminophenone with nitrous acid in the presence of sulfuric acid .Molecular Structure Analysis
The molecular structure of 1-(5-Bromo-2-fluoro-3-hydroxyphenyl)ethan-1-one is characterized by the presence of bromine, fluorine, and a hydroxy group attached to a phenyl ring, which is further connected to an ethanone group .Scientific Research Applications
Spermicidal Activity Research
The compound has been used as a ligand in the preparation of tetrahedral metallocene complexes containing vanadium (IV) (vanadocene), which have potential spermicidal activity against human sperm .
Material Science Applications
It serves as a precursor for the synthesis of molecular receptors, building blocks in crystal engineering, steroid conjugates for molecular imprinting, dyes, and biosensors .
Pharmaceutical Compound Synthesis
The introduction of similar difluorobenzo[d][1,3]dioxole units on heteroarenes is noted for their presence in important pharmaceutical compounds such as Lumacaftor .
Organic Synthesis
This compound is available for purchase and is likely used in various organic synthesis processes and research applications .
Photoproduct Research
In studies involving synthetic strategies and reactivity of related compounds, it may be involved in the formation of photoproducts with potential applications in photochemistry .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 1-(5-Bromo-2-fluoro-3-hydroxyphenyl)ethan-1-one are currently unknown. This compound is a chemical intermediate and is used in the production of various products in the chemical industry, including fragrances, pharmaceuticals, resins, and tear gas .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(5-Bromo-2-fluoro-3-hydroxyphenyl)ethan-1-one. Factors such as temperature, pH, and the presence of other chemicals can affect its reactivity and the outcomes of the chemical reactions it is involved in. For instance, its synthesis involves treatment with methylmagnesium chloride in tetrahydrofuran at temperatures between 12-16°C .
properties
IUPAC Name |
1-(5-bromo-2-fluoro-3-hydroxyphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-4(11)6-2-5(9)3-7(12)8(6)10/h2-3,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHNMNNAGPAPWLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=CC(=C1)Br)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2-fluoro-3-hydroxyphenyl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.